Cas no 148562-33-8 (2-(Benzyloxy)methylpyrrolidine)

• Product Name: 2-(Benzyloxy)methylpyrrolidine
• CAS No: 148562-33-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 3056266
• PubChem ID: 4715279
• Update Time: 2025-07-25

2-(Benzyloxy)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-[(Benzyloxy)methyl]pyrrolidine
• 2-((Benzyloxy)methyl)pyrrolidine
• A1-21542
• 148562-33-8
• 2-(phenylmethoxymethyl)pyrrolidine
• LLB31389
• 2-[(Phenylmethoxy)methyl]pyrrolidine
• CS-0320906
• Pyrrolidine, 2-[(phenylmethoxy)methyl]-
• BBL021034
• SCHEMBL3330017
• AKOS001476678
• VS-07126
• DTXSID701291677
• STK893740
• 2-((Phenylmethoxy)methyl)pyrrolidine
• 2-(Benzyloxy)methylpyrrolidine

• Inchi： 1S/C12H17NO/c1-2-5-11(6-3-1)9-14-10-12-7-4-8-13-12/h1-3,5-6,12-13H,4,7-10H2
• InChI Key： WZWVGKAJVSLHAE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC1CCCN1

Computed Properties

• Exact Mass: 191.131014166Da
• Monoisotopic Mass: 191.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-(Benzyloxy)methylpyrrolidine

Professional Introduction to 2-(Benzyloxy)methylpyrrolidine (CAS No. 148562-33-8)

2-(Benzyloxy)methylpyrrolidine, with the chemical identifier CAS No. 148562-33-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The pyrrolidine moiety, combined with the benzyloxymethyl group, presents a versatile scaffold that can be modified to yield derivatives with tailored biological activities.

The structural composition of 2-(Benzyloxy)methylpyrrolidine includes a six-membered heterocyclic ring containing nitrogen, which is a common feature in many biologically active molecules. This nitrogen atom can form hydrogen bonds, enhancing the compound's solubility and interactions with biological targets. The benzyloxymethyl substituent introduces a hydrophobic region, which can influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Such structural features make this compound a valuable candidate for further exploration in drug discovery.

In recent years, there has been growing interest in pyrrolidine derivatives due to their diverse pharmacological properties. These compounds have been investigated for their potential roles in treating various diseases, including neurological disorders, inflammation, and infectious diseases. The presence of the benzyloxymethyl group in 2-(Benzyloxy)methylpyrrolidine suggests that it may exhibit inhibitory effects on certain enzymes or receptors, making it a promising candidate for further pharmacological studies.

One of the most compelling aspects of 2-(Benzyloxy)methylpyrrolidine is its synthetic versatility. The compound can serve as a precursor for the synthesis of more complex molecules through various chemical transformations. For instance, it can be used to introduce functional groups at specific positions on the pyrrolidine ring or to modify the benzyloxymethyl moiety. This flexibility allows researchers to design derivatives with enhanced biological activity or improved pharmacokinetic profiles.

Recent studies have highlighted the importance of scaffold hopping in drug discovery, where chemists modify the core structure of a known active compound to develop new analogs with improved properties. 2-(Benzyloxy)methylpyrrolidine fits well into this strategy, as its structural features can be easily manipulated to explore new chemical space. Such modifications have led to the discovery of several lead compounds with promising therapeutic potential.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in materials science and industrial chemistry due to its unique reactivity and stability. For example, it can be used as an intermediate in the synthesis of polymers or specialty chemicals that require precise control over molecular structure and function.

From a research perspective, 2-(Benzyloxy)methylpyrrolidine offers several advantages for studying molecular interactions. Its ability to form hydrogen bonds and its hydrophobic nature make it an ideal candidate for computational modeling and high-throughput screening (HTS) experiments. These approaches have been instrumental in identifying new drug candidates by rapidly assessing large libraries of compounds for their binding affinity and specificity.

The synthesis of 2-(Benzyloxy)methylpyrrolidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, 2-(Benzyloxy)methylpyrrolidine (CAS No. 148562-33-8) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and synthetic flexibility make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an increasingly important role in drug discovery and materials science.